Cas no 6146-75-4 (2-[(pyridin-2-ylsulfanyl)methyl]imidazo[1,2-a]pyrimidine)

• Product Name: 2-[(pyridin-2-ylsulfanyl)methyl]imidazo[1,2-a]pyrimidine
• CAS No: 6146-75-4
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 1627500
• PubChem ID: 879683
• Update Time: 2025-04-21

2-[(pyridin-2-ylsulfanyl)methyl]imidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(pyridin-2-ylsulfanyl)methyl]imidazo[1,2-a]pyrimidine
• imidazo[1,2-a]pyrimidine, 2-[(2-pyridinylthio)methyl]-
• 1-[4-(2-chlorophenyl)-5-methyl-1,2-oxazole-3-carbonyl]piperidine-4-carboxamide
• CBMicro_048870
• STK327499
• 6146-75-4
• DTXSID50358184
• SMR000105819
• BIM-0048913.P001
• SR-01000227599-1
• HMS2336I21
• SR-01000227599
• CHEMBL1869529
• 1-(4-(2-Chlorophenyl)-5-methylisoxazole-3-carbonyl)piperidine-4-carboxamide
• 1-{[4-(2-chlorophenyl)-5-methyl-1,2-oxazol-3-yl]carbonyl}piperidine-4-carboxamide
• MLS000109885

• Inchi： 1S/C17H18ClN3O3/c1-10-14(12-4-2-3-5-13(12)18)15(20-24-10)17(23)21-8-6-11(7-9-21)16(19)22/h2-5,11H,6-9H2,1H3,(H2,19,22)
• InChI Key： ZKZLWJLSWMZIOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C)ON=C1C(N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 242.0628
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 43.08